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Compound of Interest

Compound Name: Isopropyl butyrate

Cat. No.: B1217352 Get Quote

An In-depth Technical Guide to the Safety Data of Isopropyl Butyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for isopropyl
butyrate, compiled from various Safety Data Sheets (SDS) and chemical safety sources. The

information is presented to meet the needs of researchers, scientists, and professionals in drug

development, with a focus on quantitative data, experimental methodologies, and clear visual

representations of key safety concepts.

Chemical and Physical Properties
Isopropyl butyrate is a colorless liquid with a pleasant, fruity odor.[1] It is less dense than

water and its vapors are heavier than air.[1] The following table summarizes its key physical

and chemical properties.
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Property Value Reference(s)

Molecular Formula C₇H₁₄O₂ [2]

Molecular Weight 130.18 g/mol [2]

CAS Number 638-11-9 [2]

Appearance Colorless liquid [1]

Odor Fruity, pleasant [3]

Boiling Point 130-131 °C [4]

Density 0.859 g/mL at 25 °C [4]

Flash Point 24 °C (75.2 °F) [4]

Solubility Immiscible with water [5]

Refractive Index 1.393 at 20°C [4]

Hazard Identification and Classification
Isopropyl butyrate is classified as a flammable liquid and is reported to cause skin, eye, and

respiratory irritation.[6] The Globally Harmonized System (GHS) of Classification and Labelling

of Chemicals provides a standardized framework for communicating these hazards.

Hazard Classification GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

The logical relationship for the GHS classification can be visualized as follows:
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Hazard Classes

Isopropyl Butyrate

Flammable Liquid
(Category 3)

Skin Irritant
(Category 2)

Eye Irritant
(Category 2A)

Respiratory Irritant
(Category 3)

Click to download full resolution via product page

GHS Hazard Classification for Isopropyl Butyrate.

Toxicological Information
While many sources indicate that quantitative toxicity data for isopropyl butyrate is not fully

determined, information on its irritant effects is available.[3][7] For the structurally similar

compound, isopropyl 2-methylbutyrate, an oral LD50 in rats has been established as > 2000

mg/kg, based on OECD Test Guideline 423.[8]
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Toxicity
Endpoint

Species Route Result Reference(s)

Acute Oral

Toxicity (LD50)

Data not

available
Oral Not determined [3][7]

Acute Dermal

Toxicity (LD50)

Data not

available
Dermal Not determined [3]

Acute Inhalation

Toxicity (LC50)

Data not

available
Inhalation Not determined [3]

Skin Irritation Rabbit Dermal Irritant [6]

Eye Irritation Rabbit Ocular Irritant [6]

Experimental Protocols
The safety classifications of chemical substances like isopropyl butyrate are determined

through standardized experimental protocols, such as those established by the Organisation

for Economic Co-operation and Development (OECD).

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to assess the potential of a substance to cause reversible inflammatory

changes to the skin.[9]

Test System: Healthy, young adult albino rabbits.

Procedure: A single dose of the test substance (0.5 mL for liquids) is applied to a small area

of clipped skin.[10] The application site is covered with a gauze patch and a semi-occlusive

dressing for a 4-hour exposure period.[10]

Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal.[9] The reactions are scored according to a

standardized grading system.[10]

Classification: A substance is identified as an irritant if it produces a mean score of ≥ 2.3 and

≤ 4.0 for erythema or edema.[1]
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A study on a test substance reported that a 4-hour semi-occluded application to the skin of

three rabbits produced very slight erythema, which resolved by the 72-hour observation.[10]

The primary irritation index was calculated to be 0.3, classifying the substance as a mild irritant.

[10]

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.[11]

Test System: Healthy, young adult albino rabbits.[11]

Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the

conjunctival sac of one eye of the animal.[12] The other eye serves as an untreated control.

[11]

Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,

24, 48, and 72 hours after instillation.[11] Observations may continue for up to 21 days to

assess the reversibility of any effects.[13]

Classification: The severity and reversibility of the ocular lesions determine the classification.

A substance is considered an irritant if it causes reversible eye effects.[13]

In a study on a test material, instillation into the rabbit eye resulted in injection of the

conjunctival blood vessels that resolved by day 8.[13] The highest total mean score was 7.3 at

24 hours, leading to a classification of "minimally irritating".[13]

The workflow for assessing skin and eye irritation typically follows a tiered approach, starting

with existing data and in vitro methods before proceeding to in vivo testing if necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78dd_14.Eye+Irritation+to+the+Rabbit_Redacted.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78dd_14.Eye+Irritation+to+the+Rabbit_Redacted.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78dd_14.Eye+Irritation+to+the+Rabbit_Redacted.pdf
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78dd_14.Eye+Irritation+to+the+Rabbit_Redacted.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Assess Need for
Irritation Testing

Review Existing Data
(Human, Animal, in vitro)

In Vitro Testing
(e.g., Reconstructed Human Epidermis)

Insufficient Data

Classify Hazard and
Label Accordingly

Sufficient Data

In Vivo Testing
(OECD 404/405)

Inconclusive or
Regulatory Requirement

Conclusive Results

Click to download full resolution via product page

Tiered Testing Strategy for Irritation Assessment.

First Aid Measures
In case of exposure to isopropyl butyrate, the following first aid measures are recommended:

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6] If feeling

unwell, seek medical attention.[6]

Skin Contact: Take off immediately all contaminated clothing.[6] Rinse the skin with water or

shower.[6] If skin irritation occurs, get medical advice.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1217352?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if

present and easy to do.[6] Continue rinsing.[6] If eye irritation persists, get medical advice.[6]

Ingestion: Rinse mouth.[6] Do NOT induce vomiting.[6] Seek immediate medical attention.[6]

Handling and Storage
Handling: Keep away from heat, sparks, open flames, and hot surfaces.[6] Use only non-

sparking tools and take precautionary measures against static discharge.[6] Avoid breathing

vapors and ensure adequate ventilation.[6] Wear protective gloves, clothing, and eye/face

protection.[6]

Storage: Store in a well-ventilated place and keep the container tightly closed.[6]

Toxicological Mechanisms and Signaling Pathways
Detailed information on the specific toxicological mechanisms and signaling pathways for

isopropyl butyrate is not readily available in standard safety data sheets. The irritant effects

are likely due to its chemical properties as an ester, which can interact with biological

membranes and proteins, leading to cellular damage and an inflammatory response.

Isopropanol, a potential metabolite, is known to be a central nervous system depressant.[14]

However, without specific studies on isopropyl butyrate, any discussion of signaling pathways

would be speculative. Further research is required to elucidate the precise molecular

mechanisms of its toxicity.

This guide provides a summary of the currently available safety information for isopropyl
butyrate. It is essential for researchers and professionals to consult the most recent and

detailed Safety Data Sheets from their suppliers and to handle this chemical with appropriate

precautions in a well-ventilated laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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